Cas no 832720-99-7 (2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-)

• Product name: 2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
• CAS No: 832720-99-7
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 674398
• PubChem ID: 71415864

2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
• ethyl 3-cyclohexylpent-2-enoate
• DTXSID60835274
• 832720-99-7

• Inchi： InChI=1S/C13H22O2/c1-3-11(10-13(14)15-4-2)12-8-6-5-7-9-12/h10,12H,3-9H2,1-2H3
• InChI Key： ZWPFRTAILDBBBI-UHFFFAOYSA-N
• SMILES： CCC(=CC(=O)OCC)C1CCCCC1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų